N-[3-(3,4-dimethylbenzoyl)phenyl]-2-phenoxyacetamide

• IUPAC Name: N-[3-(3,4-dimethylbenzoyl)phenyl]-2-phenoxyacetamide
• InChI: InChI=1S/C23H21NO3/c1-16-11-12-19(13-17(16)2)23(26)18-7-6-8-20(14-18)24-22(25)15-27-21-9-4-3-5-10-21/h3-14H,15H2,1-2H3,(H,24,25)
• InChI Key: ATIQMONYBRDISJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)C2=CC(=CC=C2)NC(=O)COC3=CC=CC=C3)C
• Molecular Formula: C23H21NO3
• Molecular Weight: 359.4 g/mol

Description

N-[3-(3,4-dimethylbenzoyl)phenyl]-2-phenoxyacetamide is an organic compound with a complex structure that includes both benzoyl and phenoxyacetamide groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-(3,4-dimethylbenzoyl)phenyl]-2-phenoxyacetamide typically involves the following steps:

Starting Materials: The synthesis begins with 3,4-dimethylbenzoic acid and 3-aminophenyl-2-phenoxyacetamide.

Reaction Conditions: The reaction is carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) in an organic solvent such as dichloromethane.

Procedure: The 3,4-dimethylbenzoic acid is first activated by the coupling agent, followed by the addition of 3-aminophenyl-2-phenoxyacetamide. The reaction mixture is stirred at room temperature for several hours until the reaction is complete.

Purification: The product is purified by recrystallization or column chromatography to obtain pure this compound.

Industrial Production Methods

In an industrial setting, the synthesis of this compound may involve similar steps but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

N-[3-(3,4-dimethylbenzoyl)phenyl]-2-phenoxyacetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the phenoxyacetamide group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted amides or ethers.

Scientific Research Applications

N-[3-(3,4-dimethylbenzoyl)phenyl]-2-phenoxyacetamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[3-(3,4-dimethylbenzoyl)phenyl]-2-phenoxyacetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[3-(3,4-dimethylbenzoyl)phenyl]-3-methylbenzamide
• N-[3-(3,4-dimethylbenzoyl)phenyl]-4-nitrobenzamide
• N-[3-(3,4-dimethylbenzoyl)phenyl]-2,2-diphenylacetamide

Uniqueness

N-[3-(3,4-dimethylbenzoyl)phenyl]-2-phenoxyacetamide is unique due to its specific combination of benzoyl and phenoxyacetamide groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it valuable for specific research and industrial applications.